N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide

• IUPAC Name: N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C13H17N3O2/c1-5-8(2)16(4)13(17)10-6-11-9(3)15-18-12(11)14-7-10/h6-8H,5H2,1-4H3
• InChI Key: OKQYFFCZGROPOY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)N(C)C(=O)C1=CC2=C(N=C1)ON=C2C
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide, also known as BDP-9066, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent and selective inhibitor of the phosphodiesterase 4 (PDE4) enzyme, which plays a critical role in the regulation of intracellular signaling pathways. In

Mechanism of Action

N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide acts as a potent and selective inhibitor of the PDE4 enzyme, which is responsible for the breakdown of cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP). By inhibiting PDE4, N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide increases the levels of cAMP and cGMP, which in turn leads to increased intracellular signaling and downstream effects. This can result in anti-inflammatory, anti-depressant, and cognitive-enhancing effects.
Biochemical and Physiological Effects:
N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory effects, which may be useful in the treatment of diseases such as asthma and COPD. It has also been shown to have anti-depressant effects, which may be useful in the treatment of depression. Additionally, N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide has been shown to have cognitive-enhancing effects, which may be useful in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of PDE4, which makes it useful for studying the role of PDE4 in intracellular signaling pathways. Additionally, it has been shown to have potential applications in the treatment of a variety of diseases, which makes it an attractive target for drug development.
However, there are also limitations to using N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide in lab experiments. It is a complex chemical compound that requires specialized equipment and expertise to synthesize. Additionally, its effects on intracellular signaling pathways may be complex and difficult to interpret.

Future Directions

There are several future directions for the study of N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide. One area of research is the development of more potent and selective PDE4 inhibitors. Additionally, N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide may have potential applications in the treatment of other diseases, such as Parkinson's disease and multiple sclerosis. Further research is needed to fully understand the biochemical and physiological effects of N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide involves several steps, starting with the reaction of 2-amino-3-cyanopyridine with ethyl acetoacetate to form 2-cyano-3-ethyl-4-methylpyridine. This intermediate is then reacted with butan-2-amine to form N-butan-2-yl-2-cyano-3-ethyl-4-methylpyridine. The final step involves the reaction of this intermediate with dimethylamine and oxalyl chloride to form N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide.

Scientific Research Applications

N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to be a potent and selective inhibitor of PDE4, which plays a critical role in the regulation of intracellular signaling pathways. PDE4 inhibitors have been shown to have anti-inflammatory, anti-depressant, and cognitive-enhancing effects. N-butan-2-yl-N,3-dimethyl-[1,2]oxazolo[5,4-b]pyridine-5-carboxamide has been shown to have potential applications in the treatment of a variety of diseases, including asthma, chronic obstructive pulmonary disease (COPD), depression, and Alzheimer's disease.